5-Chloro-2-methyl-4-Isothiazolin-3-one

• CAS No.: 26172-55-4
• Product Name: 5-Chloro-2-methyl-4-Isothiazolin-3-one
• Molecular Formula: C4H4ClNOS
• Molecular Weight: 149.6 g/mol
• IUPAC Name: 5-chloro-2-methyl-1,2-thiazol-3-one
• Standard InChI: InChI=1S/C4H4ClNOS/c1-6-4(7)2-3(5)8-6/h2H,1H3
• Standard InChIKey: DHNRXBZYEKSXIM-UHFFFAOYSA-N
• SMILES: CN1C(=O)C=C(S1)Cl
• Canonical SMILES: CN1C(=O)C=C(S1)Cl
• Appearance: Orange Solid
• Colorform: Crystals from ligroin (60-90 °C)
• Melting Point: 45-46 °C
• Description: Chloromethylisothiazolinone is a 1,2-thiazole that is 4-isothiazolin-3-one bearing a methyl group on the nitrogen atom and a chlorine at C-5. It is a powerful biocide and preservative and is the major active ingredient in the commercial product Kathon(TM). It has a role as an antimicrobial agent, a xenobiotic and an environmental contaminant. It is a member of 1,2-thiazoles and an organochlorine compound. It derives from a methylisothiazolinone.; Methylchloroisothiazolinone (MCI) is an isothiazolinone commonly used as a preservative with antibacterial and antifungal properties. It is found within many commercially available cosmetics, lotions, and makeup removers. It is also a known dermatological sensitizer and allergen; some of its side effects include flaky or scaly skin, breakouts, redness or itchiness, and moderate to severe swelling in the eye area. The American Contact Dermatitis Society named Methylchloroisothiazolinone the Contact Allergen of the Year for 2013. Sensitivity to Methylchloroisothiazolinone may be identified with a clinical patch test.
• Purity: > 95%
• Related CAS: 26530-03-0 (hydrochloride)
• Solubility: Solubility in g/100 mL solvent: water, infinite; In water, 706-751 g/L at 20 °C; Solubility in g/100 mL solvent: ethyl acetate, 4.31; methanol, 4.40, toluene, 4.07; hexane, 0.28; In ethyl acetate, 38.06 g/L at 10 °C
• Synonyms: 5-chloro-2-methyl-4-isothiazolin-3-one; 5-chloro-2-methyl-4-isothiazolin-3-one hydrochloride; 5-chloro-2-methylisothiazolin-3-one; 5-chloro-N-methylisothiazolone; 5243-K-Cg; methylchloro-isothiazolinone; methylchloroisothiazolinone
• Vapor Pressure: 0.018 mm Hg at 25 °C
• PubChem Compound: 33344
• Last Modified: Nov 11 2021